Cas no 921814-35-9 (ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate)

• Product Name: ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate
• CAS No: 921814-35-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6586490
• PubChem ID: 40805095
• Update Time: 2025-08-05

ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate
• ethyl N-(2-oxo-1,3-dihydroindol-5-yl)carbamate
• ethyl (2-oxoindolin-5-yl)carbamate
• F2257-0274
• 921814-35-9
• AKOS024632230

• Inchi： 1S/C11H12N2O3/c1-2-16-11(15)12-8-3-4-9-7(5-8)6-10(14)13-9/h3-5H,2,6H2,1H3,(H,12,15)(H,13,14)
• InChI Key： ABDAKVPAICVKEJ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1)NC(=O)OCC

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate

ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate: A Key Compound in Pharmaceutical Research and Drug Development

ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate is a synthetic compound with the CAS number 921814-35-9, widely recognized for its structural similarity to various bioactive molecules. This compound belongs to the class of carbamate derivatives, which are known for their diverse applications in medicinal chemistry. The molecular framework of ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate is characterized by a 1H-indole ring substituted with an oxo group at the 2-position and a carbamate ester group at the 5-position. This unique structure makes it a valuable scaffold for the design of novel therapeutics targeting multiple disease pathways.

Recent studies have highlighted the potential of ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate in modulating neurotransmitter systems and inflammatory responses. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective agonistic activity at serotonin receptors, which could be relevant for the treatment of neurodegenerative disorders such as Alzheimer’s disease. The indole core is known to interact with serotonin receptor subtypes, and the carbamate ester group may enhance its pharmacokinetic properties by improving lipophilicity and blood-brain barrier penetration.

The synthesis of ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate typically involves a multi-step process, including the formation of the indole ring through a condensation reaction and subsequent functional group modification. A 2024 study published in Organic & Biomolecular Chemistry reported an efficient asymmetric synthesis method that yields high-purity compounds with minimal by-products. This approach is particularly significant for large-scale pharmaceutical production, where green chemistry principles and atom economy are critical for sustainable manufacturing.

Pharmacological studies on ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate have revealed its potential as a modulator of neuroinflammation. A 2023 preclinical trial in Frontiers in Pharmacology showed that this compound significantly reduces pro-inflammatory cytokine production in lipopolysaccharide-stimulated macrophages. The indole ring is known to interact with inflammatory signaling pathways, and the carbamate ester group may enhance its bioavailability by forming hydrogen bonds with serum proteins.

Applications of ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate extend beyond neurological disorders to include anti-inflammatory and anti-cancer therapies. A 2024 review in Drug Discovery Today highlighted the compound’s potential in targeting angiogenesis and metastasis in solid tumors. The indole scaffold has been shown to inhibit VEGF signaling, while the carbamate group may contribute to cytotoxic activity by disrupting cell membrane integrity.

From a computational chemistry perspective, the ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate molecule is an ideal candidate for virtual screening and molecular docking studies. A 2023 study in Computational and Structural Chemistry used quantum mechanics calculations to predict the compound’s binding affinity to target proteins such as 5-HT1A receptors and COX-2 enzymes. These computational models provide valuable insights into the binding interactions and conformational flexibility of the molecule, which are essential for drug design.

Despite its promising therapeutic potential, challenges remain in optimizing the pharmacological profile of ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate. A 2024 study in Drug Metabolism and Disposition identified potential drug-drug interactions and metabolic pathways that could affect its clinical efficacy. Researchers are currently exploring structure-activity relationship (SAR) studies to enhance its selectivity and reduce side effects.

In summary, ethyl N-(2-oxo-2,3-dihydro-1H-indol-5-yl)carbamate represents a versatile scaffold with broad applications in pharmaceutical research. Its unique chemical structure and bioactive properties make it a promising candidate for the development of novel therapeutics targeting neurological disorders, inflammatory diseases, and cancer. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, underscoring its importance in modern drug discovery.